1-(2-biphenylyl)-2,5-pyrrolidinedione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(2-Biphenylyl)-2,5-pyrrolidinedione is a heterocyclic organic compound characterized by a pyrrolidinedione core (a five-membered ring containing two ketone groups) substituted at the 1-position with a 2-biphenylyl group. This structural configuration confers distinct chemical and biological properties, making it a subject of interest in medicinal chemistry and materials science.
Properties
IUPAC Name |
1-(2-phenylphenyl)pyrrolidine-2,5-dione | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO2/c18-15-10-11-16(19)17(15)14-9-5-4-8-13(14)12-6-2-1-3-7-12/h1-9H,10-11H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITKAGHILXDETET-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)C2=CC=CC=C2C3=CC=CC=C3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.28 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural Analogues with Sulfur-Containing Substituents
Compounds with sulfur-based substituents demonstrate how electronic and steric modifications influence activity:
| Compound | Key Substituent | Antimicrobial Activity | Anticancer Activity |
|---|---|---|---|
| 1-(2-Phenylsulfonyl-phenyl)-pyrrole-2,5-dione | Phenylsulfonyl group | Moderate | Low |
| 3-(Phenylsulfanyl)-1H-pyrrole-2,5-dione | Phenylthio group | Strong | Moderate |
| 1-(2-Biphenylyl)-2,5-pyrrolidinedione | Biphenylyl group | Not explicitly reported | Likely enhanced due to aromatic interactions |
Key Findings :
- The phenylsulfonyl group in the first analogue reduces biological activity compared to the phenylthio group, likely due to decreased electron density or increased steric hindrance .
Pyridine- and Benzoyl-Substituted Derivatives
Substitution with aromatic or heteroaromatic groups highlights the role of π-π interactions and hydrogen bonding:
| Compound | Core Structure | Notable Features |
|---|---|---|
| 2,5-Pyrrolidinedione, 1-(4-pyridinyl)- | Pyridine ring | High affinity for kinase targets |
| 2,5-Pyrrolidinedione, 1-[(4-methylbenzoyl)oxy]- | 4-Methylbenzoyl ester | Enhanced esterase stability |
| 1-(2-Biphenylyl)-2,5-pyrrolidinedione | Biphenylyl group | Improved lipophilicity and binding pocket fit |
Key Findings :
- The pyridine-substituted derivative shows kinase inhibition due to nitrogen’s hydrogen-bonding capability .
- The biphenylyl group’s extended aromatic system may improve interactions with hydrophobic protein domains, offering advantages in drug design .
Functional Group Variations in Ester Derivatives
Ester substituents significantly alter reactivity and applications:
| Compound | Ester Group | Applications |
|---|---|---|
| 2,5-Dioxopyrrolidin-1-yl benzoate | Benzoate | Crosslinking agent in polymers |
| 2,5-Dioxopyrrolidin-1-yl acetate | Acetate | Labile intermediate in synthesis |
| 1-(2-Biphenylyl)-2,5-pyrrolidinedione | Biphenylyl (non-ester) | Potential as a kinase or protease inhibitor |
Key Findings :
- Ester derivatives are more reactive but less stable under physiological conditions. The biphenylyl group’s non-ester structure may enhance metabolic stability .
Chloroethyl and Piperidine Derivatives
Substituents with reactive groups highlight therapeutic mechanisms:
| Compound | Functional Group | Mechanism of Action |
|---|---|---|
| 1-[[[(2-Chloroethyl)amino]carbonyl]oxy]-2,5-pyrrolidinedione | Chloroethyl group | DNA crosslinking (anticancer) |
| 1-(2,6-Dimethylphenyl)pyrrolidin-2-one | Dimethylphenyl group | Enzyme inhibition via steric effects |
| 1-(2-Biphenylyl)-2,5-pyrrolidinedione | Biphenylyl group | Likely targets aromatic-dependent enzymes/receptors |
Key Findings :
- The chloroethyl group induces DNA damage, useful in chemotherapy .
- The biphenylyl group’s planar structure may enable selective inhibition of enzymes like cyclooxygenase or tyrosine kinases .
Uniqueness of 1-(2-Biphenylyl)-2,5-Pyrrolidinedione
- Aromatic Stacking : The biphenylyl group enhances interactions with hydrophobic protein pockets, improving binding affinity compared to single-ring analogues.
- Metabolic Stability : Unlike ester derivatives, the lack of labile groups may reduce enzymatic degradation.
- Versatility: Potential applications span anticancer agents, enzyme inhibitors, and materials science due to tunable electronic properties.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
